Cas no 22255-10-3 (α-Amyrin palmitate)

• Product Name: α-Amyrin palmitate
• CAS No: 22255-10-3
• MF: C₄₆H₈₀O₂
• MW: 665.1262
• CID: 291470
• PubChem ID: 10394654
• Update Time: 2024-10-30

α-Amyrin palmitate Chemical and Physical Properties

Names and Identifiers

• [(3S,6aR,6bS,8aR,11R,12S,12aS,14aS,14bS)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picen-3-yl] hexadecanoate
• ALPHA-AMYRIN PALMITATE
• α-Amyrin palmitate
• AKOS040761338
• FS-9608
• SCHEMBL4426242
• CHEBI:176284
• EX-A7101
• CS-0023419
• Urs-12-en-3-ol, palmitate ; 3-Palmitoyl--amyrin; -Amyrin hexadecanoate; -Amyrin palmitate; -Amyryl hexadecanoate
• [(3S,4aR,6aR,6bS,8aR,11R,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picen-3-yl] hexadecanoate
• HY-N2843
• Urs-12-en-3-ol, hexadecanoate, (3)-
• 22255-10-3
• Urs-12-en-3-ol, 3-hexadecanoate, (3
• A)-
• ??-Amyrin palmitate
• [ "" ]
• (4,4,6a,6b,8a,11,12,14b-Octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picen-3-yl) hexadecanoate
• AKOS032948460

• Inchi： InChI=1S/C46H80O2/c1-10-11-12-13-14-15-16-17-18-19-20-21-22-23-40(47)48-39-28-30-44(7)37(42(39,4)5)27-31-46(9)38(44)25-24-36-41-35(3)34(2)26-29-43(41,6)32-33-45(36,46)8/h24,34-35,37-39,41H,10-23,25-33H2,1-9H3/t34-,35+,37+,38-,39+,41+,43-,44+,45-,46-/m1/s1
• InChI Key： BHPGRVQWTLDDQX-IBZMRETLSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)[C@H]1CC[C@@]2(C)[C@]([H])(C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)CC[C@@H](C)[C@H](C)[C@@]4([H])C3=CC[C@@]12[H]

Computed Properties

• Exact Mass: 664.61600
• Monoisotopic Mass: 664.61583179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 48
• Rotatable Bond Count: 16
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.0±0.1 g/cm3
• Boiling Point: 663.8±55.0 °C at 760 mmHg
• Flash Point: 355.6±19.0 °C
• PSA: 26.30000
• LogP: 14.05700
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

α-Amyrin palmitate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids